Cas no 145681-01-2 (1-Tert-butyl 2-methyl pyrrolidine-1,2-dicarboxylate)

• Product Name: 1-Tert-butyl 2-methyl pyrrolidine-1,2-dicarboxylate
• CAS No: 145681-01-2
• MF: C₁₁H₁₉NO₄
• MW: 229.27286362648
• MDL: MFCD03762834
• CID: 839427
• PubChem ID: 394147
• Update Time: 2025-10-05

1-Tert-butyl 2-methyl pyrrolidine-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• PYRROLIDINE-1,2-DICARBOXYLIC ACID 1-TERT-BUTYL ESTER 2-METHYL ESTER
• Methyl 1-Boc-2-pyrrolidinecarboxylate
• 1,2-Pyrrolidinedicarboxylic acid, 1-(1,1-dimethylethyl) 2-methyl ester
• 1-tert-Butyl 2-methyl pyrrolidine-1,2-dicarboxylate
• Boc-pro-ome
• 1-O-tert-butyl 2-O-methyl pyrrolidine-1,2-dicarboxylate
• t-BOC-L-Pro-OMe
• Boc-DL-proline Methyl ester
• 1-Boc-2-pyrrolidinecarboxylic acid Methyl ester
• 1-Boc-L-proline Methyl Ester
• NSC697381
• METHYL N-BOC-PYRROLIDINE-2-CARBOXYLATE
• O1-tert-butyl O2-methyl pyrrolidine-1,2-dicarboxylate
• WVDGSSCWFMSRHN-UHFFFAOYSA-N
• BCP22
• BCP22982
• AB3474
• MFCD03762834
• NSC-697381
• 145681-01-2
• DS-15929
• DB-014719
• 1-tert-butyl2-methylpyrrolidine-1,2-dicarboxylate
• EN300-97970
• SY021485
• CHEMBL2001025
• 1-(tert-butyl) 2-methyl pyrrolidine-1,2-dicarboxylate
• NCI60_034719
• CS-0008676
• Z16045904
• AC-1257
• SY006303
• Boc-L-Proline-methyl ester
• N-tert-Butoxycarbonyl-D-Proline methyl ester
• AKOS008902048
• W-205626
• SY021099
• MFCD01075092
• SCHEMBL190042
• DTXSID60327861
• 1-tert-Butyl 2-methyl 1,2-pyrrolidinedicarboxylate
• boc-d-proline methyl ester
• 1-Tert-butyl 2-methyl pyrrolidine-1,2-dicarboxylate

• MDL： MFCD03762834
• Inchi： 1S/C11H19NO4/c1-11(2,3)16-10(14)12-7-5-6-8(12)9(13)15-4/h8H,5-7H2,1-4H3
• InChI Key： WVDGSSCWFMSRHN-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC1C(=O)OC)=O

Computed Properties

• Exact Mass: 229.13100
• Monoisotopic Mass: 229.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.8

Experimental Properties

• Color/Form: No data avaiable
• Density: No data available
• Melting Point: No data available
• Boiling Point: 288.6℃ at 760 mmHg
• Flash Point: No data available
• PSA: 55.84000
• LogP: 1.49680
• Vapor Pressure: No data available

1-Tert-butyl 2-methyl pyrrolidine-1,2-dicarboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302 (100%) H315 (100%) H319 (100%)
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H302 (100%) H315 (100%) H319 (100%)
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives